Cas no 1270470-53-5 (3-AMINO-3-(3-BROMO-5-FLUOROPHENYL)PROPANOIC ACID)

• Product Name: 3-AMINO-3-(3-BROMO-5-FLUOROPHENYL)PROPANOIC ACID
• CAS No: 1270470-53-5
• MF: C₉H₉BrFNO₂
• MW: 262.075665235519
• CID: 5582905
• PubChem ID: 71258984
• Update Time: 2025-06-25

3-AMINO-3-(3-BROMO-5-FLUOROPHENYL)PROPANOIC ACID Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-3-(3-BROMO-5-FLUOROPHENYL)PROPANOIC ACID
• Benzenepropanoic acid, β-amino-3-bromo-5-fluoro-
• 3-amino-3-(3-bromo-5-fluorophenyl)propionic acid
• SCHEMBL14698312
• EN300-1910873
• NLQSIYYNYUJEFN-UHFFFAOYSA-N
• 1270470-53-5

• Inchi： 1S/C9H9BrFNO2/c10-6-1-5(2-7(11)3-6)8(12)4-9(13)14/h1-3,8H,4,12H2,(H,13,14)
• InChI Key： NLQSIYYNYUJEFN-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)C(CC(=O)O)N)F

Computed Properties

• Exact Mass: 260.98007g/mol
• Monoisotopic Mass: 260.98007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.656±0.06 g/cm3(Predicted)
• Boiling Point: 360.1±42.0 °C(Predicted)
• pka: 3.52±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-AMINO-3-(3-BROMO-5-FLUOROPHENYL)PROPANOIC ACID

Introduction to 3-AMINO-3-(3-BROMO-5-FLUOROPHENYL)PROPANOIC ACID (CAS No. 1270470-53-5)

3-AMINO-3-(3-BROMO-5-FLUOROPHENYL)PROPANOIC ACID, identified by the Chemical Abstracts Service registry number CAS No. 1270470-53-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, featuring a unique structural motif comprising an amino group, a brominated and fluorinated phenyl ring, and a propanoic acid side chain, exhibits promising properties that make it a valuable scaffold for drug discovery and development.

The molecular structure of 3-AMINO-3-(3-BROMO-5-FLUOROPHENYL)PROPANOIC ACID is characterized by its high degree of functionalization, which includes both polar and non-polar regions. The presence of the amino group (-NH₂) suggests potential for hydrogen bonding interactions, while the bromo and fluoro substituents on the aromatic ring introduce both lipophilicity and electronic effects that can modulate biological activity. These features make the compound an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of novel compounds that incorporate halogenated aromatic rings, as these motifs are frequently found in biologically active molecules. The bromo and fluoro atoms in 3-AMINO-3-(3-BROMO-5-FLUOROPHENYL)PROPANOIC ACID not only enhance its lipophilicity but also serve as handles for further chemical modification. For instance, the bromine atom can be readily functionalized via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, allowing for the introduction of diverse aryl or heteroaryl groups. Similarly, the fluorine atom can influence metabolic stability and binding affinity at biological targets.

One of the most compelling aspects of 3-AMINO-3-(3-BROMO-5-FLUOROPHENYL)PROPANOIC ACID is its potential as a building block for the synthesis of more complex pharmacophores. The propanoic acid moiety provides a flexible linker that can be used to connect different functional groups in a scaffold-hopping approach. This strategy has been widely employed in drug discovery to identify novel compounds with improved pharmacokinetic properties and reduced toxicity.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their ability to enhance binding affinity and metabolic stability. For example, fluorine atoms can increase the lipophilicity of a molecule without significantly increasing its size or polarity, which is often desirable for oral bioavailability. Additionally, fluorine substitution can alter electronic properties, leading to stronger interactions with biological targets such as enzymes and receptors.

The aminopropionic acid core of 3-AMINO-3-(3-BROMO-5-FLUOROPHENYL)PROPANOIC ACID also suggests potential applications in peptidomimetics and protein-protein interaction inhibitors. Aminopropionic acids are commonly found in natural products and have been shown to mimic peptide bonds or interact with specific protein residues. By incorporating this motif into drug candidates, researchers can design molecules that exhibit high selectivity and potency against therapeutic targets.

In addition to its structural versatility, 3-AMINO-3-(3-BROMO-5-FLUOROPHENYL)PROPANOIC ACID has shown promise in preclinical studies as a precursor for kinase inhibitors. Kinases are enzymes that play critical roles in many cellular processes, making them attractive targets for therapeutic intervention. By leveraging the reactivity of the amino group and the halogenated aromatic ring, researchers have synthesized derivatives of this compound that exhibit inhibitory activity against various kinases.

The synthesis of 3-AMINO-3-(3-BROMO-5-FLUOROPHENYL)PROPANOIC ACID typically involves multi-step organic transformations starting from commercially available precursors. A common synthetic route begins with the bromination and fluorination of a phenyl ring followed by condensation with an appropriate aldehyde or ketone to form an imine intermediate. Subsequent reduction of the imine yields the desired aminopropionic acid derivative. This synthetic strategy allows for good yields and scalability, making it suitable for both academic research and industrial applications.

One notable advantage of working with CAS No. 1270470-53-5 is its stability under standard storage conditions. The compound remains pure and reactive when stored at room temperature in an inert atmosphere, which simplifies handling and reduces costs associated with cryogenic storage or specialized equipment.

From a computational chemistry perspective, 3-AMINO-3-(3-BROMO-5-FLUOROPHENYL)PROPANOIC ACID has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. These studies have provided valuable insights into how structural modifications can influence binding affinity and selectivity. For instance, computational analyses have revealed that small changes in the orientation of the amino group or the position of substituents on the aromatic ring can significantly impact biological activity.

The growing body of literature on halogenated aromatic compounds underscores their importance in modern drug discovery. Researchers have developed sophisticated methodologies for introducing halogens at specific positions on aromatic rings to achieve desired pharmacological effects. The workhorse reagents used in these transformations include N-bromosuccinimide (NBS), N-fluorobenzenesulfonimide (NFSI), and various palladium catalysts for cross-coupling reactions.

In conclusion,CAS No 1270470 - 53 - 5, corresponding to 3-amino - 3 - ( 3 -bromo - 5 -fluorophenyl ) propanoic acid, represents a versatile scaffold with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for further exploration as a building block for drug candidates targeting various diseases. As our understanding of structure-function relationships continues to evolve,cas no1270470 - 53 - 5 will undoubtedly play an important role in shaping future developments in medicinal chemistry.